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Compound of Interest

Compound Name: fusarielin A

Cat. No.: B1251740 Get Quote

Providing essential safety and logistical information for the operational handling and disposal of

Fusarielin A, this document outlines procedural guidance to ensure safe laboratory practices.

While Fusarielin A is not classified as a hazardous substance, adherence to these protocols is

paramount for maintaining a safe research environment.

Summary of Chemical Data
For easy reference, the following table summarizes key quantitative data for Fusarielin A.

Property Value Source

Molecular Formula C₂₅H₃₈O₄ PubChem[1]

Molecular Weight 402.6 g/mol PubChem[1]

CAS Number 1300041-53-5 Cayman Chemical[2]

GHS Classification Not classified as hazardous Cayman Chemical[2]

NFPA Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical[2]

HMIS Ratings Health: 0, Fire: 0, Reactivity: 0 Cayman Chemical[2]

Risk Assessment and Handling
Even when dealing with non-hazardous substances like Fusarielin A, a thorough risk

assessment is a critical component of laboratory safety.[3] Before handling, laboratory
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personnel should review the Safety Data Sheet (SDS) and be familiar with the potential, albeit

low, risks. Standard laboratory personal protective equipment (PPE), including safety glasses,

lab coats, and gloves, should be worn to prevent accidental contact.

Disposal Protocol for Fusarielin A
The following step-by-step procedure should be followed for the proper disposal of Fusarielin
A.

1. Decontamination of Labware:

All labware that has come into contact with Fusarielin A should be decontaminated.

Wash glassware and equipment thoroughly with an appropriate solvent (e.g., ethanol or

isopropanol), followed by a rinse with soap and water.

2. Disposal of Unused Fusarielin A:

Solid Waste:

For small quantities of solid Fusarielin A, it can be disposed of as non-hazardous solid

waste.

It is recommended to mix the solid with an inert material, such as sand or vermiculite, to

prevent aerosolization.

Place the mixture in a sealed, clearly labeled container.

Liquid Waste (Solutions):

Aqueous solutions of Fusarielin A can be disposed of down the drain with copious

amounts of water, provided this is in accordance with local regulations.

Solutions in organic solvents should be collected in a designated non-hazardous waste

container. Do not mix with hazardous waste streams.

3. Disposal of Contaminated Materials:
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PPE and other disposables (e.g., paper towels, wipes) that are contaminated with Fusarielin
A can be disposed of in the regular laboratory trash, provided they are not grossly

contaminated.

For significant spills, the contaminated absorbent material should be collected in a sealed

bag before disposal.

Experimental Workflow for Disposal
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Fusarielin A Disposal Workflow
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Caption: Workflow for the proper disposal of Fusarielin A.
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Disclaimer: This information is intended for guidance purposes only. Always consult your

institution's specific safety protocols and local regulations for chemical disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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